Cas no 2249750-27-2 (Nutlin carboxylic acid)

• Product Name: Nutlin carboxylic acid
• CAS No: 2249750-27-2
• MF: C₃₂H₃₂Cl₂N₄O₆
• MW: 639.5257
• CID: 4738996
• Update Time: 2025-10-30

Nutlin carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-2-(4-((4S,5R)-4,5-Bis(4-chlorophenyl)-2-(2-isopropoxy-4-methoxyphenyl)-4,5-dihydro-1H-imidazole-1-carbonyl)-2-oxopiperazin-1-yl)acetic acid
• 2-[4-[(4S,5R)-4,5-Bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-ca
• Nutlin carboxylic acid

• Inchi： 1S/C32H32Cl2N4O6/c1-19(2)44-26-16-24(43-3)12-13-25(26)31-35-29(20-4-8-22(33)9-5-20)30(21-6-10-23(34)11-7-21)38(31)32(42)37-15-14-36(18-28(40)41)27(39)17-37/h4-13,16,19,29-30H,14-15,17-18H2,1-3H3,(H,40,41)/t29-,30+/m0/s1
• InChI Key： CYFZSMNCDNFMOG-XZWHSSHBSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])[C@]([H])(C2C([H])=C([H])C(=C([H])C=2[H])Cl)N=C(C2C([H])=C([H])C(=C([H])C=2OC([H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[H])N1C(N1C([H])([H])C(N(C([H])([H])C(=O)O[H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1060
• Topological Polar Surface Area: 112

Additional information on Nutlin carboxylic acid

Nutlin Carboxylic Acid: A Comprehensive Overview

Nutlin carboxylic acid, identified by the CAS number 2249750-27-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of molecules that have been extensively studied for their role in various biological processes. The name Nutlin carboxylic acid itself suggests its structural composition, with the "carboxylic acid" portion indicating a functional group that plays a critical role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of Nutlin carboxylic acid in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the context of targeting specific cellular pathways. The compound's ability to interact with key proteins and enzymes makes it a promising candidate for therapeutic interventions. For instance, studies have shown that Nutlin carboxylic acid can modulate the activity of certain kinases, which are crucial in signaling pathways involved in cell growth and differentiation.

In addition to its medicinal applications, Nutlin carboxylic acid has also been investigated for its role in materials science. Its structural properties make it a suitable candidate for use in the development of novel materials with tailored functionalities. For example, researchers have explored its potential as a building block for constructing advanced polymers and nanoparticles. These applications underscore the versatility of Nutlin carboxylic acid across multiple disciplines.

The synthesis of Nutlin carboxylic acid has been optimized through various chemical methodologies, ensuring high yields and purity. Recent advancements in catalytic processes have further enhanced the efficiency of its production, making it more accessible for large-scale applications. These improvements are critical for advancing research and development efforts involving this compound.

From an environmental perspective, the ecological impact of Nutlin carboxylic acid has been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safety for use in various industrial and biomedical settings. These findings are essential for ensuring sustainable practices and minimizing potential risks associated with its application.

In conclusion, Nutlin carboxylic acid, with its CAS number 2249750-27-2, represents a multifaceted compound with diverse applications across science and technology. Its unique properties continue to drive innovative research, positioning it as a key player in advancing both medicinal and materials science. As ongoing studies unravel more about its capabilities, the potential for new discoveries and practical implementations remains vast.